4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde

Specification

• CAS No.: 129865-54-9
• Molecular Formula: C6H7ClN2OS
• Molecular Weight: 190.65 g/mol
• IUPAC Name: 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde
• Standard InChI: InChI=1S/C6H7ClN2OS/c1-9(2)6-8-5(7)4(3-10)11-6/h3H,1-2H3
• Standard InChI Key: WQEAFACWNKVEMO-UHFFFAOYSA-N
• SMILES: CN(C)C1=NC(=C(S1)C=O)Cl
• Canonical SMILES: CN(C)C1=NC(=C(S1)C=O)Cl

Introduction

Basic Information and Structural Characteristics

4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde (CAS: 129865-54-9) is a heterocyclic compound containing a thiazole core with three functional groups: a chloro substituent at position 4, a dimethylamino group at position 2, and a carbaldehyde (aldehyde) group at position 5. The molecular formula is C₆H₇ClN₂OS with a molecular weight of 190.65 g/mol. The compound belongs to the class of thiazole derivatives, which are five-membered heterocyclic compounds containing both sulfur and nitrogen atoms in the ring structure.

The compound is known by several synonyms in chemical literature:

• 4-Chloro-2-(dimethylamino)thiazole-5-carbaldehyde

• 4-Chloro-2-(dimethylamino)-5-thiazolecarbaldehyde

• 4-Chloro-2-(dimethylamino)-5-thiazolecarboxaldehyde

• 5-Thiazolecarboxaldehyde, 4-chloro-2-(dimethylamino)-

Physical and Chemical Properties

The physical and chemical properties of 4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde are essential for understanding its behavior in various chemical reactions and applications. Table 1 summarizes the key physical and chemical properties of this compound.

Table 1: Physical and Chemical Properties of 4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde

Property	Value
Molecular Formula	C₆H₇ClN₂OS
Molecular Weight	190.65 g/mol
Physical State	Solid
Density	1.425 g/cm³
Boiling Point	283.8°C at 760 mmHg
Flash Point	125.4°C
Topological Polar Surface Area (TPSA)	33.2 Ų
LogP	1.675
Hydrogen Bond Acceptors	4
Hydrogen Bond Donors	0
Rotatable Bonds	2

The compound exhibits moderate lipophilicity with a LogP value of 1.675, suggesting a balance between hydrophilic and hydrophobic properties. This characteristic is important for predicting its solubility in various solvents and potential membrane permeability, which can be crucial for pharmaceutical applications.

Safety Parameter	Classification/Statement
GHS Pictogram	GHS07
Signal Word	Warning
Hazard Statements	H302-H315-H319-H335 (Harmful if swallowed; Causes skin irritation; Causes serious eye irritation; May cause respiratory irritation)
Precautionary Statements	P264-P270-P301+P312-P330-P501-P264-P280-P302+P352-P321-P332+P313-P362-P264-P280-P305+P351+P338-P337+P313P
HS Code	2934100090

Appropriate safety measures should be implemented when handling this compound, including:

• Using personal protective equipment (gloves, eye protection, and lab coats)

• Working in well-ventilated areas or under fume hoods

• Avoiding contact with skin and eyes

• Preventing inhalation of dust or vapors

• Proper disposal according to local regulations

Manufacturer/Supplier	Product Number	Packaging	Price (USD)	Purity
TRC	C360125	100 mg	$45	Not specified
TRC	C360125	500 mg	$125	Not specified
Biosynth Carbosynth	FC54666	1 g	$85.4	Not specified
Biosynth Carbosynth	FC54666	2 g	$136.6	Not specified
Matrix Scientific	158166	1 g	$150	Not specified
Apollo Scientific	OR953894	1 g	€168 EUR	95%
Apollo Scientific	OR953894	5 g	Not specified	95%
Zhuozhou Wenxi Import/Export	Not specified	1 kg (min)	$10-15 per kg	99%+ HPLC

The compound is available in quantities ranging from 100 mg for research purposes to bulk quantities of 1 kg or more for industrial applications, with prices varying accordingly. The significant price difference between small research quantities and bulk industrial quantities is typical for specialized chemical compounds.

Applications and Research Relevance

Chemical Research Applications

In synthetic organic chemistry, 4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde serves as:

• A building block for more complex heterocyclic compounds

• A starting material for the synthesis of compounds with potential biological activities

• A reagent for structure-activity relationship studies in drug discovery programs

• A component in the development of specialty materials, including polymers and coatings

The aldehyde group provides a reactive handle for further functionalization through various condensation reactions, while the chloro group offers opportunities for substitution reactions, making this compound versatile in organic synthesis.

Related Compounds

Understanding the relationship between 4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde and structurally similar compounds can provide insights into its potential applications and properties. Table 4 compares this compound with related thiazole derivatives found in the search results.

Table 4: Comparison with Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight	Key Differences
4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde	129865-54-9	C₆H₇ClN₂OS	190.65	Reference compound
4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carboxylic acid	1514659-59-6	C₆H₇ClN₂O₂S	206.65	Carboxylic acid instead of aldehyde
2-Chloro-4,5-dimethyl-1,3-thiazole	56355-41-0	C₅H₆ClNS	147.63	No dimethylamino group, methyl groups at positions 4 and 5
4-Chloro-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde	55359-96-1	C₄H₂ClNO₂S	163.58	Oxo group instead of dimethylamino
4-[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]but-3-en-2-one	1344869-08-4	C₉H₁₁ClN₂OS	230.72	Extended conjugated system

These structural variations illustrate the chemical diversity within the thiazole family and highlight how minor modifications can potentially lead to different applications and properties.